Cas no 1804884-18-1 (Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate)

Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a cyano group, an iodine substituent, and a trifluoromethyl group, offering multiple reactive sites for further functionalization. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the electron-withdrawing trifluoromethyl group enhances reactivity in nucleophilic substitution or cyclization reactions. The ethyl ester group provides stability and solubility in organic solvents, making it suitable for diverse synthetic applications. This compound is particularly valuable in the synthesis of fluorinated pharmaceuticals, agrochemicals, and advanced materials, where its unique reactivity profile enables efficient construction of complex molecular architectures.
Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate structure
1804884-18-1 structure
Product Name:Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate
CAS No:1804884-18-1
MF:C12H9F3INO2
MW:383.105046033859
CID:4943425
Update Time:2025-05-25

Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate
    • Inchi: 1S/C12H9F3INO2/c1-2-19-11(18)4-7-3-8(12(13,14)15)5-10(16)9(7)6-17/h3,5H,2,4H2,1H3
    • InChI Key: HJDRXBWHXHMHFK-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(F)(F)F)C=C(C=1C#N)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.1

Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015022985-250mg
Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate
1804884-18-1 97%
250mg
470.40 USD 2021-06-18
Alichem
A015022985-500mg
Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate
1804884-18-1 97%
500mg
847.60 USD 2021-06-18
Alichem
A015022985-1g
Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate
1804884-18-1 97%
1g
1,549.60 USD 2021-06-18

Additional information on Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate (CAS No. 1804884-18-1)

Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, iodo substituent, and trifluoromethyl moiety, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 1804884-18-1 ensures precise identification in global databases, catering to researchers seeking high-purity reagents for advanced studies.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability, a trend reflected in numerous peer-reviewed publications. Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate aligns with this focus, particularly in the development of small molecule inhibitors and PET radiotracers. Its iodo functional group enables versatile cross-coupling reactions, addressing common search queries like "iodoarene applications in Suzuki-Miyaura coupling" and "fluorinated building blocks for drug discovery."

The compound's ester functionality provides synthetic flexibility, allowing derivatization into amides or carboxylic acids – a feature frequently explored in forum discussions about "multifunctional pharmaceutical intermediates." Analytical data shows exceptional purity (>98% by HPLC), meeting stringent requirements for high-throughput screening (HTS) applications. This quality parameter responds to laboratory professionals' frequent searches for "HTS-compatible reagents with batch-to-batch consistency."

From a green chemistry perspective, researchers are investigating solvent-free methods to utilize Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate in mechanochemical reactions. This addresses the growing interest in "sustainable synthetic protocols" and "reducing organic waste in medicinal chemistry," as evidenced by rising Google Trends data. The compound's crystalline nature facilitates purification, answering common workflow questions about "handling hygroscopic intermediates" in process chemistry.

In material science applications, the trifluoromethyl group contributes to developing advanced liquid crystal materials with improved thermal stability. Patent analyses reveal increasing incorporation of similar structures in organic electronic devices, correlating with search volumes for "fluorinated aromatics in OLED materials." The cyano group additionally enables click chemistry modifications, supporting nanotechnology research on "surface-functionalized nanoparticles."

Quality control protocols for CAS No. 1804884-18-1 typically involve GC-MS, NMR (1H/13C/19F), and elemental analysis, addressing researchers' needs for "comprehensive characterization data." Storage recommendations (-20°C under inert atmosphere) reflect best practices for iodo compounds, responding to frequent queries about "handling air-sensitive reagents." These operational details significantly impact the compound's performance in sensitive applications like isotope labeling studies.

The pharmaceutical industry particularly values this compound's potential in developing kinase inhibitors, with its structure appearing in several preclinical studies for inflammatory diseases. This connects to trending searches about "JAK/STAT pathway modulators" and "next-generation immunosuppressants." The phenylacetate backbone provides optimal geometry for target binding, as discussed in recent webinars on "structure-activity relationship optimization."

Supply chain specialists note increasing requests for Ethyl 2-cyano-3-iodo-5-(trifluoromethyl)phenylacetate under cGMP conditions, reflecting its transition from research-scale to potential commercial applications. This development answers procurement professionals' searches for "scalable specialty chemicals" with documented ICH stability profiles. The compound's synthetic versatility continues to inspire novel applications across multiple disciplines in chemical sciences.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.